2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (FNTB) is an organic compound with a wide range of applications in research and industry. FNTB is a versatile compound that has been used in a variety of synthetic processes, including as a catalyst in organic synthesis and as a precursor for other compounds. It is also used as a reagent in the synthesis of other compounds, including pharmaceuticals and other organic materials. FNTB is a highly reactive compound and its reactivity can be exploited in a variety of ways.
Scientific Research Applications
2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used for a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a precursor for other compounds, and as a reagent in the synthesis of other compounds. It has also been used as a catalyst in the synthesis of pharmaceuticals and other organic materials. In addition, this compound has been used as a building block in the synthesis of polymers, as a reagent in the synthesis of organic compounds, and as a reagent in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of 2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not fully understood. However, it is believed that this compound acts as a Lewis acid, which means that it can bond with electron-rich species, such as oxygen or nitrogen. This bonding allows this compound to act as a catalyst in organic synthesis and as a reagent in the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound can interact with biological molecules, such as proteins and nucleic acids, and can affect the structure and function of these molecules. In addition, this compound has been shown to have antimicrobial properties and can be used as an antimicrobial agent in the treatment of infectious diseases.
Advantages and Limitations for Lab Experiments
2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a number of advantages for use in laboratory experiments. It is a highly reactive compound, which makes it useful for a variety of synthetic processes. It is also relatively inexpensive and can be easily prepared in the laboratory. However, this compound is a highly toxic compound and should be handled with care in the laboratory. In addition, this compound has a low solubility in water, which can limit its use in certain experiments.
Future Directions
The future directions for the use of 2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are numerous. This compound can be used as a catalyst in the synthesis of pharmaceuticals and other organic materials. In addition, this compound can be used as a reagent in the synthesis of organic compounds and as a building block in the synthesis of polymers. This compound can also be used to modify proteins and nucleic acids and to study their structure and function. Finally, this compound can be used as an antimicrobial agent in the treatment of infectious diseases.
Synthesis Methods
2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized in a variety of ways, including by a Friedel-Crafts alkylation reaction. The Friedel-Crafts alkylation reaction involves the reaction of an alkyl halide with an aromatic ring, such as an aromatic hydrocarbon or an aromatic heterocyclic compound. The reaction is catalyzed by an acid, such as sulfuric acid or hydrochloric acid. The reaction produces the desired product, this compound, which can then be isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2-naphthylboronic acid with 1-fluoro-2-iodobenzene in the presence of a palladium catalyst to form 2-(1-fluoronaphthalen-2-yl)boronic acid. This intermediate is then reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form the final product.", "Starting Materials": ["2-naphthylboronic acid", "1-fluoro-2-iodobenzene", "palladium catalyst", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "base"], "Reaction": ["Step 1: React 2-naphthylboronic acid with 1-fluoro-2-iodobenzene in the presence of a palladium catalyst to form 2-(1-fluoronaphthalen-2-yl)boronic acid.", "Step 2: React 2-(1-fluoronaphthalen-2-yl)boronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form 2-(1-fluoronaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane."] } | |
CAS RN |
1450835-15-0 |
Molecular Formula |
C16H18BFO2 |
Molecular Weight |
272.1 |
Purity |
95 |
Origin of Product |
United States |
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